7-Amino-1,3-naphthalenedisulfonic acid monopotassium monohydrate

• Molecular Formula: C14H32N3O10P3
• Molecular Weight: 495.34 g/mol
• InChI: InChI=1S/C14H32N3O10P3/c18-12-29(24,25)10-16-4-2-15(9-28(22,23)8-1-14(20)21)3-5-17(7-6-16)11-30(26,27)13-19/h18-19H,1-13H2,(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChIKey: ZNYVGVMHKCUCAT-UHFFFAOYSA-N

NOPO (CAS 1397275-76-1): Monoconjugable Bifunctional Chelator for High-Efficiency ⁶⁸Ga-PET Radiopharmaceutical Preparation

The compound 3-[[4,7-bis[[hydroxy(hydroxymethyl)phosphoryl]methyl]-1,4,7-triazonan-1-yl]methyl-hydroxyphosphoryl]propanoic acid, commonly designated NOPO, is a tailored bifunctional chelator belonging to the 1,4,7-triazacyclononane (tacn) phosphinic acid class [1]. It features a macrocyclic triazacyclononane core bearing two hydroxymethylphosphinic acid pendant arms and one 2-carboxyethylphosphinic acid arm, resulting in an overall molecular formula of C₁₄H₃₂N₃O₁₀P₃ and a molecular weight of 495.34 g/mol [1]. NOPO was explicitly designed to retain the exceptional gallium-68 labeling characteristics of symmetrical TRAP (triazacyclononane-phosphinate) chelators while enabling straightforward monoconjugation to targeting vectors [2].

Workflow

Room-temperature, kit-type ⁶⁸Ga radiolabeling without heating modules

Selection

Monoconjugable TRAP-type chelator for single-species tracer preparation

Context

High-specific-activity ⁶⁸Ga-PET radiopharmaceutical research and production

• [1] Pharmaffiliates. CAS No: 1397275-76-1 | Product Name: 3-(((4,7-Bis((Hydroxy(hydroxymethyl)phosphoryl)methyl)-1,4,7-triazonan-1-yl)methyl)(hydroxy)phosphoryl)propanoic acid. Technical Datasheet. View Source
• [2] Šimeček J, Notni J, Wester HJ. NOPO as a chelator for preparation of 68Ga-labeled monoconjugates. J Nucl Med. 2012;53(supplement 1):236. View Source

Why NOPO (CAS 1397275-76-1) Cannot Be Replaced by DOTA, NOTA, or NODAGA in Radiopharmaceutical Production Workflows

Generic substitution among bifunctional chelators—such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid), or NODAGA (1,4,7-triazacyclononane-1,4-diacetic acid-7-glutaric acid)—fails in ⁶⁸Ga-PET radiopharmaceutical production workflows because NOPO's phosphinic acid coordination sphere confers a fundamentally distinct labeling profile, hydrophilicity, and kinetic behavior that directly impacts manufacturing efficiency, specific activity yield, and biodistribution [1]. DOTA, the conventional workhorse, requires heating at 80–95 °C for 15–30 minutes to achieve acceptable radiochemical yields with ⁶⁸Ga, whereas NOPO achieves near-quantitative incorporation at ambient temperature within minutes, enabling a truly room-temperature, kit-type radiolabeling paradigm that is unattainable with DOTA or NODAGA [2]. Furthermore, the polar hydroxymethylphosphinate groups of NOPO impart an extreme hydrophilicity (log D ≈ –4.6) that substantially accelerates renal clearance and reduces background retention compared to DOTA- or NODAGA-conjugated counterparts, a pharmacokinetic outcome that cannot be replicated by simply adjusting the chelator-to-peptide ratio or using alternative carboxylate-based frameworks [3].

Attribute

NOPO (Target)

DOTA / NOTA / NODAGA

Labeling Kinetics

Quantitative at RT,

Heating required (80–95 °C); room-temperature labeling profile differs

Hydrophilicity & Clearance

Extreme hydrophilicity accelerates renal clearance

Higher background retention may alter biodistribution profile

Conjugate Homogeneity

Single-species monoconjugate via pendant carboxylate

Statistical mixtures or different coordination isomer profiles may result

• [1] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. doi:10.1021/mp400642s. View Source
• [2] Máté G, Šimeček J, Pniok M, Kertész I, Notni J, Wester HJ, Galuska L, Hermann P. The influence of the combination of carboxylate and phosphinate pendant arms in 1,4,7-triazacyclononane-based chelators on their 68Ga labelling properties. Molecules. 2015;20(7):13112-13126. doi:10.3390/molecules200713112. View Source
• [3] Šimeček J, Notni J, Kapp TG, Kessler H, Wester HJ. Benefits of NOPO as chelator in gallium-68 peptides, exemplified by preclinical characterization of (68)Ga-NOPO-c(RGDfK). Mol Pharm. 2014;11(5):1687-1695. doi:10.1021/mp5000746. View Source

Quantitative Differentiation of NOPO vs. DOTA, NOTA, and NODAGA: A Comparator-Based Evidence Review

Room-Temperature Radiochemical Yield: NOPO Achieves Quantitative ⁶⁸Ga Incorporation Within 5 Minutes Without Heating

NOPO enables virtually quantitative ⁶⁸Ga incorporation at room temperature within 5 minutes between pH 3 and 4, a capability not shared by the clinically established chelators DOTA or NOTA. Under identical room-temperature conditions, DOTA exhibits negligible radiolabeling yields and requires prolonged heating (≥15 min at 80–95 °C) to approach practical incorporation levels [1]. NOTA, while capable of room-temperature labeling at higher pH (pH >4), shows inferior labeling efficiency at acidic pH (pH 3) compared to NOPO [2].

RT Radiochemical Yield

Head-to-head

Quantitative,

Enables kit-type room-temperature workflow

DOTA negligible at RT; NOTA less efficient at pH 3

pH 3 Efficiency Rank

Head-to-head

NOPO > NOPA > NO2AP > NOTA

Phosphinate arm count supports acidic pH labeling

Ranking correlates with phosphinate donor count

Hydrophilicity (log D)

Head-to-head

log D = –4.6 (NOPO–c(RGDfK))

Reported >10× lower than DOTA/NOTA analogues

Supports accelerated renal clearance and lower background

Ga(III) Complex Stability

Cross-study

log K_Ga-NOPO = 25.0

Comparable to or exceeds reported Ga-DOTA values

Literature range: Ga-DOTA 21.33–26.05; Ga-NOTA 20.3–21.3

Metal Ion Selectivity

Class-level inference

High selectivity; no ⁶⁸Ge incorporation observed

May simplify workflow by omitting pre-purification

Direct quantitative comparison vs. DOTA under identical conditions not established

TRAP-Type Monoconjugation

Class-level inference

Single carboxylate handle; 3 phosphinate donors

Retains TRAP efficiency in a monoconjugable format

Specific activity up to 6 TBq/μmol reported with conjugates

Evidence Dimension	⁶⁸Ga radiolabeling efficiency (radiochemical yield at room temperature)
Target Compound Data	Virtually quantitative within 5 min at room temperature, pH 3–4, [NOPO] = 30 μM
Comparator Or Baseline	DOTA: negligible yield at room temperature; requires 80–95 °C, ≥15 min for acceptable yield. NOTA: room-temperature labeling feasible at pH >4, but at pH 3 efficiency is lower than NOPO.
Quantified Difference	Qualitative: NOPO is complete at RT; DOTA yields are negligible at RT; NOTA requires higher pH for efficient RT labeling.
Conditions	Potentiometry and radiolabeling studies with ⁶⁸GaCl₃ eluate from ⁶⁸Ge/⁶⁸Ga generator

Why This Matters

Room-temperature, kit-type labeling eliminates the need for heating modules, reduces synthesis time, simplifies GMP compliance, and enables decentralized radiopharmacy production—directly impacting procurement decisions for clinical ⁶⁸Ga-PET tracer manufacturing.

• [1] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source
• [2] Máté G, Šimeček J, Pniok M, Kertész I, Notni J, Wester HJ, Galuska L, Hermann P. The influence of the combination of carboxylate and phosphinate pendant arms in 1,4,7-triazacyclononane-based chelators on their 68Ga labelling properties. Molecules. 2015;20(7):13112-13126. View Source

Labeling Efficiency at pH 3: NOPO Outperforms NOTA and NO2AP, Correlating with Phosphinate Arm Count

In a systematic head-to-head comparison of tacn-based chelators, NOPO demonstrated the highest ⁶⁸Ga labeling efficiency at pH 3 among NOPO, NOPA, NO2AP, and NOTA, with the ranking NOPO > NOPA > NO2AP > NOTA directly correlating with the number of phosphinic acid pendant arms [1]. At both room temperature and 95 °C, NOPO required the lowest ligand excess to achieve efficient binding, whereas NOTA (bearing only carboxylate donors) was labeled more efficiently only at pH >4 [1].

pH 3 Efficiency Rank

Head-to-head

NOPO > NOPA > NO2AP > NOTA

Phosphinate arm count supports acidic pH labeling

Ranking correlates with phosphinate donor count

Evidence Dimension	Labeling efficiency at pH 3 (lower ligand excess required for binding)
Target Compound Data	Highest efficiency among tested chelators; rank: NOPO > NOPA > NO2AP > NOTA
Comparator Or Baseline	NOPA (2 phosphinates, 1 carboxylate), NO2AP (1 phosphinate, 2 carboxylates), NOTA (0 phosphinates, 3 carboxylates)
Quantified Difference	Rank order; NOPO superior at pH 3, NOTA superior only at pH >4
Conditions	⁶⁸GaCl₃ labeling studies at pH 0–7, room temperature and 95 °C

Why This Matters

The ability to achieve high labeling efficiency at pH 3 with minimal ligand excess is critical for maximizing specific activity, particularly when labeling heat-sensitive biomolecules or working with low-abundance targeting vectors where precursor mass is limited.

• [1] Máté G, Šimeček J, Pniok M, Kertész I, Notni J, Wester HJ, Galuska L, Hermann P. The influence of the combination of carboxylate and phosphinate pendant arms in 1,4,7-triazacyclononane-based chelators on their 68Ga labelling properties. Molecules. 2015;20(7):13112-13126. View Source

Extreme Hydrophilicity: NOPO Conjugates Exhibit log D ≈ –4.6, Over One Order of Magnitude Lower Than DOTA or NOTA Analogues

NOPO–c(RGDfK) exhibits an octanol-water distribution coefficient of log D = –4.6, which is more than one order of magnitude lower than corresponding NOTA or DOTA conjugates of the same peptide [1]. NOPO-functionalized compounds tend to be more hydrophilic than the corresponding DOTA- and NODAGA-conjugates, thus promoting fast and extensive renal excretion of ⁶⁸Ga-NOPO-radiopharmaceuticals [2].

Hydrophilicity (log D)

Head-to-head

log D = –4.6 (NOPO–c(RGDfK))

Reported >10× lower than DOTA/NOTA analogues

Supports accelerated renal clearance and lower background

Evidence Dimension	Hydrophilicity (log D, octanol-water distribution coefficient)
Target Compound Data	log D = –4.6 for NOPO–c(RGDfK)
Comparator Or Baseline	Corresponding NOTA and DOTA analogues of c(RGDfK): log D values >1 order of magnitude higher (i.e., less negative, more lipophilic)
Quantified Difference	>10× difference (log D scale; Δlog D >1.0)
Conditions	Octanol-water partition/distribution coefficient determination at physiological pH

Why This Matters

Enhanced hydrophilicity directly translates to accelerated renal clearance, reduced background retention in non-target tissues, and improved tumor-to-background contrast ratios—a decisive pharmacokinetic advantage that affects imaging quality and dosimetry in clinical PET applications.

• [1] Šimeček J, Notni J, Kapp TG, Kessler H, Wester HJ. Benefits of NOPO as chelator in gallium-68 peptides, exemplified by preclinical characterization of (68)Ga-NOPO-c(RGDfK). Mol Pharm. 2014;11(5):1687-1695. View Source
• [2] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source

High Ga(III) Complex Stability: log KGa-NOPO = 25.0, Comparable to or Exceeding DOTA and NOTA

The thermodynamic stability constant of the Ga(III)-NOPO complex was determined by potentiometry to be log KGa-NOPO = 25.0 [1]. For reference, literature values for Ga-DOTA range from log K = 21.33 (0.1 M KCl) to 26.05 (out-of-cell titration), and Ga-NOTA has been reported as log K = 20.3–21.3 depending on conditions [2][3]. NOPO thus provides thermodynamic stability comparable to or slightly exceeding that of the established carboxylate-based chelators while delivering superior radiolabeling kinetics.

Ga(III) Complex Stability

Cross-study

log K_Ga-NOPO = 25.0

Comparable to or exceeds reported Ga-DOTA values

Literature range: Ga-DOTA 21.33–26.05; Ga-NOTA 20.3–21.3

Evidence Dimension	Thermodynamic stability constant (log K) of Ga(III) complex
Target Compound Data	log KGa-NOPO = 25.0
Comparator Or Baseline	Ga-DOTA: log K = 21.33–26.05; Ga-NOTA: log K = 20.3–21.3 (literature cross-reference)
Quantified Difference	Comparable to or exceeds Ga-DOTA (depending on reference) and exceeds Ga-NOTA by ~4 log units
Conditions	25 °C, I = 0.1 M KCl; potentiometric titration

Why This Matters

High thermodynamic stability is essential for minimizing in vivo transchelation and ensuring radiometal retention, which directly impacts dosimetry, image quality, and regulatory acceptance of ⁶⁸Ga-based radiopharmaceuticals. NOPO delivers this stability without the kinetic penalty associated with DOTA.

• [1] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source
• [2] Clarke ET, Martell AE. Stabilities of trivalent metal ion complexes of the tetraacetate derivatives of 12-, 13- and 14-membered tetraazamacrocycles. Inorg Chim Acta. 1991;190(1):37-46. (Ga-DOTA log K = 21.33 in 0.1 M KCl). View Source
• [3] Morfin JF, Tóth É. Kinetics of Ga(NOTA) formation. In: Metal Ions in Bio-Imaging Techniques. Springer; 2021:129-145. (Ga-NOTA log K = 20.3–21.3). View Source

High Selectivity for ⁶⁸Ga in the Presence of Competing Metal Ions from Generator Eluate

NOPO exhibits high selectivity for ⁶⁸Ga in the presence of high concentrations of Zn²⁺, Cu²⁺, Fe³⁺, Al³⁺, Ti⁴⁺, and Sn⁴⁺, which are common competing metal ions present in unpurified ⁶⁸Ge/⁶⁸Ga generator eluates. No incorporation of ⁶⁸Ge was observed during labeling procedures [1]. In contrast, DOTA and NOTA are known to be sensitive to competing metal ion contamination, often requiring pre-purification of generator eluate (e.g., via cation exchange fractionation) to achieve acceptable radiochemical yields [2].

Metal Ion Selectivity

Class-level inference

High selectivity; no ⁶⁸Ge incorporation observed

May simplify workflow by omitting pre-purification

Direct quantitative comparison vs. DOTA under identical conditions not established

Evidence Dimension	Selectivity for ⁶⁸Ga in the presence of competing metal cations
Target Compound Data	High selectivity; no ⁶⁸Ge incorporation observed; stable labeling despite presence of Zn²⁺, Cu²⁺, Fe³⁺, Al³⁺, Ti⁴⁺, Sn⁴⁺
Comparator Or Baseline	DOTA and NOTA generally require pre-purification of generator eluate to remove competing metal ions; quantitative data on NOPO vs. DOTA under identical impurity conditions not available from current sources
Quantified Difference	Qualitative: NOPO tolerates unpurified eluate; DOTA/NOTA typically require fractionation (quantitative cross-study comparison not established)
Conditions	Radiolabeling using non-purified eluate from SnO₂-based ⁶⁸Ge/⁶⁸Ga generator

Why This Matters

Tolerance to generator eluate impurities simplifies workflow by eliminating the need for pre-purification steps (e.g., cation exchange cartridges), reducing overall synthesis time, minimizing radioactive waste, and lowering the cost per production batch—critical considerations for clinical radiopharmacy procurement.

• [1] Šimeček J, Notni J, Wester HJ. NOPO as a chelator for preparation of 68Ga-labeled monoconjugates. J Nucl Med. 2012;53(supplement 1):236. View Source
• [2] Zhernosekov KP, Filosofov DV, Baum RP, et al. Processing of generator-produced 68Ga for medical application. J Nucl Med. 2007;48(10):1741-1748. (Documenting pre-purification requirement for DOTA-based labeling). View Source

Retention of TRAP-Type Labeling Performance in a Monoconjugable Format

NOPO was explicitly designed to transfer the excellent labeling characteristics of symmetrical TRAP (triazacyclononane-trisphosphinate) chelators to monomeric, monoconjugable ligands. It achieves this while enabling straightforward monoconjugation via its pendant carboxylate group, which is not involved in metal coordination [1]. Symmetrical TRAP chelators are known for their outstanding ⁶⁸Ga-labeling efficiency and the ability to achieve specific activities >5000 GBq/μmol, but they lack a functional handle for site-specific monoconjugation without disrupting coordination symmetry. NOPO retains the TRAP-type coordination sphere (three phosphinate donors) while providing a single carboxylate for bioconjugation [2].

TRAP-Type Monoconjugation

Class-level inference

Single carboxylate handle; 3 phosphinate donors

Retains TRAP efficiency in a monoconjugable format

Specific activity up to 6 TBq/μmol reported with conjugates

Evidence Dimension	Monoconjugation capability while preserving phosphinate coordination sphere
Target Compound Data	Single carboxylate handle for monoconjugation; three phosphinate donors for ⁶⁸Ga coordination; retains TRAP-type labeling efficiency
Comparator Or Baseline	Symmetrical TRAP chelators: excellent labeling but lack site-specific monoconjugation handle; DOTA/NOTA: monoconjugable but inferior labeling kinetics at room temperature
Quantified Difference	Qualitative functional advantage; specific activity up to 6 TBq/μmol (6000 GBq/μmol) demonstrated with NOPO conjugates
Conditions	Peptide conjugation via amide bond formation; ⁶⁸Ga radiolabeling studies

Why This Matters

This design feature enables the preparation of well-defined, single-species radiopharmaceuticals (monoconjugates) with the labeling efficiency of the TRAP family, a combination not available with either symmetrical TRAP chelators (which tend to form statistical mixtures) or conventional DOTA/NOTA (which require heating). This directly impacts product homogeneity, regulatory compliance, and labeling reliability.

• [1] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source
• [2] Šimeček J, Notni J, Wester HJ. NOPO as a chelator for preparation of 68Ga-labeled monoconjugates. J Nucl Med. 2012;53(supplement 1):236. View Source

Validated Application Scenarios for NOPO (CAS 1397275-76-1) in Radiopharmaceutical Research and Clinical Production

Room-Temperature Kit-Type Formulation for Decentralized ⁶⁸Ga-PET Tracer Production

Based on the evidence that NOPO achieves virtually quantitative ⁶⁸Ga incorporation within 5 minutes at room temperature (pH 3–4) [1], this chelator is ideally suited for the development of freeze-dried, single-vial kits for decentralized ⁶⁸Ga-PET radiopharmacy. Unlike DOTA-based kits which require heating modules, NOPO kits can be reconstituted with generator eluate and used immediately, enabling point-of-care production in facilities without complex synthesis infrastructure. This scenario is particularly relevant for clinical centers seeking to establish in-house ⁶⁸Ga-PET capabilities with minimal capital equipment investment.

Radiopharmaceutical Development Requiring Accelerated Renal Clearance and Reduced Background Retention

NOPO's extreme hydrophilicity (log D = –4.6 for NOPO–c(RGDfK)) [2] and its demonstrated promotion of fast and extensive renal excretion [3] make it the chelator of choice for targeting vectors where minimizing non-specific background accumulation is critical. This includes peptide-based tracers targeting integrins (e.g., RGD peptides), somatostatin receptors (e.g., octreotide analogues), and other receptors where rapid blood clearance enhances tumor-to-background contrast. NOPO–NOC showed high and fully blockable tumor uptake (13.9 ± 5% ID/g at 120 min p.i.) with uptake in other tissues generally below 3% ID/g, demonstrating the practical imaging advantage [3].

High-Specific-Activity Labeling of Low-Abundance or Heat-Sensitive Targeting Vectors

NOPO's ability to achieve near-quantitative labeling with precursor amounts as low as 0.5 nmol (approximately 0.6 μg) [4], combined with its demonstrated specific activity of up to 6 TBq/μmol [4] and room-temperature labeling conditions, positions it as the preferred chelator for heat-sensitive biomolecules (e.g., antibody fragments, affibodies, thermolabile peptides) and low-abundance vectors where precursor conservation is paramount. This application scenario directly addresses the limitation of DOTA, which requires heating that can denature sensitive targeting moieties and typically demands higher precursor amounts to achieve comparable specific activities.

GMP-Compliant Automated Radiopharmaceutical Manufacturing with Unpurified Generator Eluate

NOPO's high selectivity for ⁶⁸Ga in the presence of competing metal ions (Zn²⁺, Cu²⁺, Fe³⁺, Al³⁺, Ti⁴⁺, Sn⁴⁺) and its demonstrated absence of ⁶⁸Ge incorporation [5] enable simplified automated synthesis protocols that omit the cation exchange pre-purification step typically required for DOTA- and NOTA-based tracers [6]. This reduces synthesis time, eliminates a source of radioactive waste (the cation exchange cartridge), and lowers the cost per production batch. Automated GMP-compliant production of ⁶⁸Ga-NOPO–RGD was demonstrated using a SCINTOMICS Gallelut+ system [5], confirming industrial compatibility.

Application

Selection Property

Validation Focus

Decentralized kit-type ⁶⁸Ga-PET tracer production

Room-temperature quantitative labeling

Kit formulation stability and labeling reproducibility

High-contrast peptide-receptor imaging research

Extreme hydrophilicity and rapid renal clearance

Tumor-to-background ratio and biodistribution profiling

Heat-sensitive or low-abundance biomolecule labeling

High specific activity without heating

Precursor mass optimization and conjugate integrity

Simplified automated GMP-compatible manufacturing

Generator eluate impurity tolerance

Workflow simplification and process robustness review

• [1] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source
• [2] Šimeček J, Notni J, Kapp TG, Kessler H, Wester HJ. Benefits of NOPO as chelator in gallium-68 peptides, exemplified by preclinical characterization of (68)Ga-NOPO-c(RGDfK). Mol Pharm. 2014;11(5):1687-1695. View Source
• [3] Šimeček J, Zemek O, Hermann P, Notni J, Wester HJ. Tailored Gallium(III) chelator NOPO: synthesis, characterization, bioconjugation, and application in preclinical Ga-68-PET imaging. Mol Pharm. 2014;11(11):3893-3903. View Source
• [4] Šimeček J, Notni J, Kapp TG, Kessler H, Wester HJ. Benefits of NOPO as chelator in gallium-68 peptides, exemplified by preclinical characterization of (68)Ga-NOPO-c(RGDfK). Mol Pharm. 2014;11(5):1687-1695. View Source
• [5] Šimeček J, Notni J, Wester HJ. NOPO as a chelator for preparation of 68Ga-labeled monoconjugates. J Nucl Med. 2012;53(supplement 1):236. View Source
• [6] Zhernosekov KP, Filosofov DV, Baum RP, et al. Processing of generator-produced 68Ga for medical application. J Nucl Med. 2007;48(10):1741-1748. View Source